2-(Imidazo[1,2-a]pyridin-2-yl)phenol

• IUPAC Name: 2-imidazo[1,2-a]pyridin-2-ylphenol
• InChI: InChI=1S/C13H10N2O/c16-12-6-2-1-5-10(12)11-9-15-8-4-3-7-13(15)14-11/h1-9,16H
• InChI Key: FURHXLBXCVQCNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CN3C=CC=CC3=N2)O
• Molecular Formula: C13H10N2O
• DSSTOX Substance ID: DTXSID901265727
• Molecular Weight: 210.23 g/mol
• CAS RN: 57636-32-5

Description

Imidazo[1,2-a]pyridine is an important fused bicyclic 5–6 heterocycle recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. It is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been synthesized through different chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation.

Scientific Research Applications

• Coordination Chemistry and Luminescent Properties : The use of this compound in coordination chemistry, particularly with ZnII and CoII, has been explored. Complexes synthesized with this ligand exhibit interesting luminescent and magnetic properties, including strong emissions in the solid state at room temperature and variable magnetic interactions (Gao et al., 2014).

• Catalytic Activity in the Heck Reaction : Homoleptic complexes of divalent metals with 2-(Imidazo[1,2-a]pyridin-2-yl)phenol derivatives have been synthesized. These complexes have shown good catalytic activity in the Heck reaction, a type of carbon-carbon coupling reaction used in organic synthesis (Ardizzoia et al., 2018).

• Synthesis of Imidazo[1,2-a]pyridines : The synthesis of imidazo[1,2-a]pyridines, a class of compounds with this structural motif, has been reported to be significant in pharmaceutical applications. These compounds are noted for their enhancement of biological activity and are used in a variety of medicinal contexts (Ravi & Adimurthy, 2017).

• Pharmacological Properties : Imidazo[1,2-a]pyridines have been studied for their pharmacological properties. This research has contributed to the understanding of the therapeutic potential of these compounds in various domains like enzyme inhibition, receptor binding, and anti-infectious agents (Enguehard-Gueiffier & Gueiffier, 2007).

• Anticancer Potential : The imidazo[1,2-a]pyridine system has shown promise as an anticancer agent. Research has classified various imidazo[1,2-a]pyridine analogues based on their inhibition of different cancer-related enzymes and tumor cell lines. Some of these analogues are under clinical trials for cancer treatment (Goel, Luxami, & Paul, 2016).

Mechanism of Action

While the specific mechanism of action for “2-(Imidazo[1,2-a]pyridin-2-yl)phenol” is not explicitly mentioned in the search results, imidazole derivatives have shown a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

While specific safety and hazard information for “2-(Imidazo[1,2-a]pyridin-2-yl)phenol” is not available in the search results, it is generally recommended to wear personal protective equipment, ensure adequate ventilation, avoid getting the compound in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation when handling similar compounds.

Future Directions

The rise of antibiotic resistance in fungal pathogens has evolved into a substantial global public health concern. The novel compound “2-(Imidazo[1,2-a]pyridin-2-yl)phenol”, which was synthesized during a study, shows promise for development into a new generation of drug treatments aimed at addressing the emerging drug resistance in Candida sp.